Cas no 1247560-15-1 (4-Ethoxypiperidine-1-sulfonyl chloride)

• Product Name: 4-Ethoxypiperidine-1-sulfonyl chloride
• CAS No: 1247560-15-1
• MF: C₇H₁₄ClNO₃S
• MW: 227.708960056305
• MDL: MFCD14599057
• CID: 5187304
• PubChem ID: 61220132
• Update Time: 2025-06-11

4-Ethoxypiperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-ethoxypiperidine-1-sulfonyl chloride
• 4-ethoxypiperidine-1-sulfonylchloride
• 1-Piperidinesulfonyl chloride, 4-ethoxy-
• 4-Ethoxypiperidine-1-sulfonyl chloride

• MDL： MFCD14599057
• Inchi： 1S/C7H14ClNO3S/c1-2-12-7-3-5-9(6-4-7)13(8,10)11/h7H,2-6H2,1H3
• InChI Key： BPFVLNMFCZSWNT-UHFFFAOYSA-N
• SMILES： ClS(N1CCC(CC1)OCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 241
• XLogP3: 1.1
• Topological Polar Surface Area: 55

Additional information on 4-Ethoxypiperidine-1-sulfonyl chloride

Professional Introduction to 4-Ethoxypiperidine-1-sulfonyl chloride (CAS No: 1247560-15-1)

4-Ethoxypiperidine-1-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1247560-15-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural framework of 4-Ethoxypiperidine-1-sulfonyl chloride consists of a piperidine ring substituted with an ethoxy group at the 4-position and a sulfonyl chloride moiety at the 1-position, making it a versatile building block for medicinal chemistry applications.

The significance of 4-Ethoxypiperidine-1-sulfonyl chloride lies in its role as a key intermediate in the development of novel therapeutic agents. Sulfonyl chlorides are particularly valuable due to their reactivity, which allows for facile introduction into larger molecular structures through nucleophilic substitution reactions. This property has made them indispensable in the synthesis of sulfonamides, a class of compounds known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects.

In recent years, there has been a surge in research focused on developing new scaffolds for drug discovery, with 4-Ethoxypiperidine-1-sulfonyl chloride emerging as a promising candidate. The piperidine core is a common motif in many pharmacologically active agents, owing to its ability to mimic the binding pockets of biological targets such as enzymes and receptors. The introduction of an ethoxy group at the 4-position enhances the compound's solubility and metabolic stability, while the sulfonyl chloride functionality provides a reactive site for further chemical modifications.

One of the most compelling applications of 4-Ethoxypiperidine-1-sulfonyl chloride is in the synthesis of protease inhibitors, which are critical in treating diseases such as HIV/AIDS and cancer. Proteases are enzymes that play a crucial role in various physiological processes, and inhibiting their activity can lead to therapeutic benefits. The sulfonyl chloride group in 4-Ethoxypiperidine-1-sulfonyl chloride allows for the facile introduction of sulfonamide linkages, which are known to be effective protease inhibitors. For instance, derivatives of this compound have been investigated as potential inhibitors of HIV protease, where they exhibit high affinity and selectivity towards the target enzyme.

Another area where 4-Ethoxypiperidine-1-sulfonyl chloride has shown promise is in the development of central nervous system (CNS) drugs. Piperidine derivatives are frequently found in psychotropic medications due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. The ethoxy-substituted piperidine ring enhances lipophilicity, facilitating better penetration into the CNS. Researchers have utilized 4-Ethoxypiperidine-1-sulfonyl chloride to synthesize novel compounds with potential applications in treating neurological disorders such as depression and epilepsy.

The synthesis of 4-Ethoxypiperidine-1-sulfonyl chloride typically involves the reaction of piperidine with ethyl chlorosulfonic acid or equivalent reagents under controlled conditions. This process requires careful handling due to the corrosive nature of chlorosulfonic acid, but modern synthetic techniques have improved safety protocols significantly. The resulting compound can then be further functionalized through various reactions, including nucleophilic substitution with amines or alcohols, to produce more complex molecules.

Recent advancements in computational chemistry have also played a pivotal role in optimizing the use of 4-Ethoxypiperidine-1-sulfonyl chloride as a synthetic intermediate. Molecular modeling studies have helped researchers predict the reactivity and stability of different derivatives, allowing for more efficient drug design processes. These computational tools have enabled the identification of novel analogs with enhanced pharmacological properties, further underscoring the importance of this compound in medicinal chemistry.

The industrial production of 4-Ethoxypiperidine-1-sulfonyl chloride is carefully regulated to ensure high purity and consistency. Manufacturers adhere to stringent quality control measures to meet pharmaceutical standards. As demand for specialized intermediates grows, there is an increasing focus on sustainable synthetic routes that minimize waste and reduce environmental impact. Green chemistry principles are being integrated into the production process, with efforts aimed at developing more eco-friendly alternatives to traditional synthetic methods.

In conclusion,4-Ethoxypiperidine-1-sulfonyl chloride (CAS No: 1247560-15-1) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. With ongoing research focused on improving synthetic methodologies and exploring new applications,4-Ethoxypiperidine-1-sulfonyl chloride is poised to remain a cornerstone in medicinal chemistry for years to come.